Cas no 1780330-84-8 (6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole)

• Product Name: 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole
• CAS No: 1780330-84-8
• MF: C₁₀H₁₀BrClN₂
• MW: 273.556800365448
• CID: 5056879
• Update Time: 2025-07-20

6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-1-propan-2-ylbenzimidazole
• 6-Bromo-2-chloro-1-isopropyl-1H-benzo[d]imidazole
• 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole

• Inchi： 1S/C10H10BrClN2/c1-6(2)14-9-5-7(11)3-4-8(9)13-10(14)12/h3-6H,1-2H3
• InChI Key： CSWNSDOZAXEZQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=N2)Cl)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8

Additional information on 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole

Comprehensive Overview of 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole (CAS No. 1780330-84-8)

The compound 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole (CAS No. 1780330-84-8) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine and chlorine substituents, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole has surged due to their versatility in medicinal chemistry. This compound's isopropyl group enhances lipophilicity, a property highly sought after in the development of CNS-targeting drugs—a hot topic in neuroscience research. Its halogenated benzimidazole core also makes it a candidate for anticancer agent development, as evidenced by growing PubMed citations linking similar structures to kinase inhibition.

From a synthetic chemistry perspective, CAS 1780330-84-8 exemplifies modern green chemistry principles. Its efficient catalytic bromination process reduces waste generation, addressing industry concerns about environmental impact—a frequent search term among chemical professionals. The compound's stability under microwave-assisted synthesis conditions (another trending methodology) further enhances its appeal for high-throughput combinatorial chemistry applications.

The agrochemical sector values 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole for its potential as a plant growth regulator precursor. With increasing global focus on food security, researchers are investigating its derivatives for drought-resistant crop development. This aligns with Google Trends data showing rising searches for "climate-smart agriculture chemicals" since 2022.

Analytical characterization of 1780330-84-8 reveals excellent compatibility with advanced techniques like LC-MS and NMR spectroscopy—topics frequently queried in scientific forums. Its distinct mass spectrometry fragmentation pattern makes it valuable as a reference standard in analytical laboratories, particularly for metabolite identification studies in pharmaceutical development.

Material scientists have explored this compound's crystalline properties for organic electronics applications. Its π-conjugated system shows promise in OLED materials development, connecting to booming interest in flexible display technologies. Patent databases reveal growing IP activity around similar benzimidazole-based semiconductors since 2020.

Quality control protocols for 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole emphasize HPLC purity verification (>98%), responding to stringent industry requirements for GMP intermediates. This specification addresses common purchaser concerns about batch-to-batch consistency—a key factor in pharmaceutical supply chains.

Storage recommendations for CAS 1780330-84-8 highlight its stability at 2-8°C under inert atmosphere, information crucial for laboratory managers searching for chemical storage best practices. Its moisture-sensitive nature necessitates proper handling procedures, a frequent discussion point in research safety training modules.

The compound's structure-activity relationship (SAR) profile continues to inspire computational chemistry studies. Molecular docking simulations suggest its potential as a protease inhibitor scaffold, coinciding with increased research into antiviral compounds post-pandemic. These findings position 1780330-84-8 as a valuable building block for structure-based drug design.

Supply chain data indicates growing availability of 6-Bromo-2-chloro-1-isopropyl-1H-benzodimidazole through custom synthesis services, reflecting industry shifts toward on-demand chemical manufacturing. This availability supports the compound's use in high-value specialty chemicals production without requiring large-scale inventory commitments.